tert-Butyl 4-methyl-2-phenyl-1H-indole-1-carboxylate
Overview
Description
tert-Butyl 4-methyl-2-phenyl-1H-indole-1-carboxylate: is an organic compound belonging to the indole family. Indoles are heterocyclic compounds that are widely recognized for their presence in various natural products and pharmaceuticals. This particular compound features a tert-butyl ester group, a methyl group, and a phenyl group attached to the indole core, making it a versatile molecule in synthetic chemistry and pharmaceutical research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of tert-Butyl 4-methyl-2-phenyl-1H-indole-1-carboxylate typically involves the following steps:
Formation of the Indole Core: The indole core can be synthesized via the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions.
Introduction of the tert-Butyl Ester Group: The carboxyl group on the indole can be esterified using tert-butyl alcohol in the presence of an acid catalyst such as sulfuric acid.
Substitution Reactions: The methyl and phenyl groups can be introduced through various substitution reactions, often using organometallic reagents like Grignard reagents or organolithium compounds.
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to optimize reaction conditions and improve yield. Catalysts and solvents are carefully selected to ensure high efficiency and minimal by-products.
Chemical Reactions Analysis
Types of Reactions
Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, to form corresponding alcohols or ketones.
Reduction: Reduction reactions can target the ester group, converting it into an alcohol.
Substitution: The phenyl and methyl groups can be substituted with other functional groups using
Properties
Molecular Formula |
C20H21NO2 |
|---|---|
Molecular Weight |
307.4 g/mol |
IUPAC Name |
tert-butyl 4-methyl-2-phenylindole-1-carboxylate |
InChI |
InChI=1S/C20H21NO2/c1-14-9-8-12-17-16(14)13-18(15-10-6-5-7-11-15)21(17)19(22)23-20(2,3)4/h5-13H,1-4H3 |
InChI Key |
HPFBTMAIDONDEH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C2C=C(N(C2=CC=C1)C(=O)OC(C)(C)C)C3=CC=CC=C3 |
Origin of Product |
United States |
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